Cas no 21905-86-2 (Cinnoline-4-carboxylic acid)
Cinnoline-4-carboxylic acid structure
Product Name:Cinnoline-4-carboxylic acid
CAS No:21905-86-2
MF:C9H6N2O2
MW:174.156141757965
MDL:MFCD00006813
CID:265359
PubChem ID:24893032
Update Time:2025-04-19
Cinnoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cinnoline-4-carboxylic acid
- 4-Cinnolinecarboxylicacid
- 4-Carboxy-cinnolin
- 4-Cinnolincarbonsaeure
- Cinnolin-4-carbonsaeure
- cinnoline-4-carboxylate
- 4-Cinnolinecarboxylic acid
- MLS002693949
- 548UJ2I0O2
- NSC75570
- 4-cinnolinecarboxylic
- cinnoline 4-carboxylic acid
- NCIOpen2_000512
- ZKOMQFDQFTVPBZ-UHFFFAOYSA-N
- HMS3079L17
- 1094AB
- 1093AB
- SMR001559887
- STR04934
- UNII-548UJ2I0O2
- 21905-86-2
- MFCD00006813
- C74092
- EN300-295310
- J-014348
- CINNOLINE-4-CARBOXYLICACID
- SCHEMBL335334
- NS00050095
- NSC 75570
- AKOS015894285
- EINECS 244-650-5
- NSC-75570
- WAA90586
- CHEMBL1892963
- A20630
- Cinnoline-4-carboxylic acid, 97%
- DTXSID80176318
- FT-0638164
- Z1255485334
- DB-008551
- DTXCID4098809
-
- MDL： MFCD00006813
- Inchi： 1S/C9H6N2O2/c12-9(13)7-5-10-11-8-4-2-1-3-6(7)8/h1-5H,(H,12,13)
- InChI Key： ZKOMQFDQFTVPBZ-UHFFFAOYSA-N
- SMILES： OC(C1=CN=NC2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 174.04300
- Monoisotopic Mass: 174.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1
Experimental Properties
- Color/Form: Not determined
- Melting Point: 175 °C (dec.) (lit.)
- Boiling Point: 423.7°C at 760 mmHg
- PSA: 63.08000
- LogP: 1.32800
- Solubility: Not determined
Cinnoline-4-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：Sealed in dry,Room Temperature
Cinnoline-4-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Cinnoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122590-1g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$205 | 2021-08-05 | |
| Chemenu | CM122590-5g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$617 | 2021-08-05 | |
| Chemenu | CM122590-10g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 10g |
$982 | 2021-08-05 | |
| Alichem | A449041436-1g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$219.00 | 2023-09-02 | |
| Alichem | A449041436-5g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$679.80 | 2023-09-02 | |
| Alichem | A449041436-10g |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 10g |
$1050.00 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TP437-200mg |
Cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 200mg |
600.0CNY | 2021-07-12 | |
| Chemenu | CM122590-250mg |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM122590-1g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM122590-5g |
cinnoline-4-carboxylic acid |
21905-86-2 | 98% | 5g |
$*** | 2023-03-30 |
Cinnoline-4-carboxylic acid Related Literature
-
Gongutri Borah,Pitambar Patel Org. Biomol. Chem. 2019 17 2554
-
2. A new strategy for the synthesis of cinnoline derivativesMartin Scobie,George Tennant J. Chem. Soc. Chem. Commun. 1993 1756
-
D. E. Ames,B. Novitt J. Chem. Soc. C 1970 1700
-
4. 440. Cinnolines. Part XXVII. The preparation and nitration of cinnolineJ. S. Morley J. Chem. Soc. 1951 1971
-
5. 765. Heterocyclic compounds of nitrogen. Part VII. The ring-contraction of some cinnolines and dihydrocinnolinesL. S. Besford,J. Malcolm Bruce J. Chem. Soc. 1964 4037
21905-86-2 (Cinnoline-4-carboxylic acid) Related Products
- 20684-48-4(Benzo[c]cinnoline-4-carboxylic acid)
- 677304-69-7(1H-Indazole-7-carboxylic acid)
- 677306-38-6(1H-Indazole-4-carboxylic Acid)
- 107858-67-3(4-Cinnolinecarboxylic acid methyl ester)
- 107859-07-4(8-methyl-4-Cinnolinecarboxylic acid)
- 1031417-41-0(7-Methyl-1H-indazole-5-carboxylic acid)
- 107859-11-0(8-ethyl-4-Cinnolinecarboxylic acid)
- 704-91-6(1H-Indazole-6-carboxylic acid)
- 20684-46-2(Benzo[c]cinnoline-2-carboxylic acid)
- 107858-66-2(4-Cinnolinecarboxylic acid ethyl ester)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
